Cas no 2098091-33-7 (methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate)
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- F2198-7583
- methyl 2-(6-cyclobutylimidazo[1,2-b]pyrazol-1-yl)acetate
- 2098091-33-7
- AKOS026725428
- methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
- 1H-Imidazo[1,2-b]pyrazole-1-acetic acid, 6-cyclobutyl-, methyl ester
-
- Inchi: 1S/C12H15N3O2/c1-17-12(16)8-14-5-6-15-11(14)7-10(13-15)9-3-2-4-9/h5-7,9H,2-4,8H2,1H3
- InChI Key: BJUKMXHMUDXYGL-UHFFFAOYSA-N
- SMILES: O(C)C(CN1C=CN2C1=CC(C1CCC1)=N2)=O
Computed Properties
- Exact Mass: 233.116426730g/mol
- Monoisotopic Mass: 233.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- pka: 4.32±0.40(Predicted)
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M291831-100mg |
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M291831-500mg |
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 500mg |
$ 500.00 | 2022-06-04 | ||
| TRC | M291831-1g |
Methyl 2-(6-cyclobutyl-1h-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 1g |
$ 775.00 | 2022-06-04 | ||
| Life Chemicals | F2198-7583-0.25g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 0.25g |
$479.0 | 2023-09-06 | |
| Life Chemicals | F2198-7583-0.5g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 0.5g |
$505.0 | 2023-09-06 | |
| Life Chemicals | F2198-7583-1g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 1g |
$532.0 | 2023-09-06 | |
| Life Chemicals | F2198-7583-2.5g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 2.5g |
$1064.0 | 2023-09-06 | |
| Life Chemicals | F2198-7583-5g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 5g |
$1596.0 | 2023-09-06 | |
| Life Chemicals | F2198-7583-10g |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate |
2098091-33-7 | 95%+ | 10g |
$2234.0 | 2023-09-06 |
methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate
Exploring the Potential of Methyl 2-(6-Cyclobutyl-1H-Imidazo[1,2-b]Pyrazol-1-yl)Acetate (CAS No. 2098091-33-7) in Modern Pharmaceutical Research
In the rapidly evolving field of medicinal chemistry, methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate (CAS No. 2098091-33-7) has emerged as a compound of significant interest. This heterocyclic derivative, featuring a unique imidazo[1,2-b]pyrazole core, is gaining attention for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could lead to novel bioactive molecules. The presence of the cyclobutyl group and the ester functionality in this compound opens doors to diverse synthetic pathways, making it a valuable building block for pharmaceutical innovation.
Recent trends in AI-driven drug discovery and computational chemistry have brought compounds like methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate into the spotlight. Many researchers are searching for "imidazo[1,2-b]pyrazole derivatives in drug design" or "CAS 2098091-33-7 applications," reflecting the growing curiosity about this chemical space. The compound's molecular framework is particularly interesting for targeting protein-protein interactions, a hot topic in contemporary medicinal chemistry. Its balanced lipophilicity, conferred by the cyclobutyl moiety, makes it a promising candidate for optimizing drug-like properties in lead compounds.
The synthesis and characterization of methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate have been subjects of several recent studies. Scientists are exploring its potential as a precursor for kinase inhibitors, given the privileged status of imidazo[1,2-b]pyrazole scaffolds in this class of therapeutics. The ester group in the molecule offers an excellent handle for further derivatization, allowing medicinal chemists to fine-tune physicochemical properties. This adaptability aligns well with current industry needs for fragment-based drug discovery approaches, where small, versatile building blocks are crucial for hit-to-lead optimization.
From a green chemistry perspective, the development of efficient synthetic routes to CAS 2098091-33-7 has become an important research direction. Many organic chemists are investigating catalyst-free or microwave-assisted methods to prepare this compound, responding to the pharmaceutical industry's demand for more sustainable processes. The compound's stability profile and relatively straightforward purification make it attractive for scale-up considerations, addressing another common pain point in process chemistry.
In the context of personalized medicine, the structural features of methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate offer intriguing possibilities. The imidazo[1,2-b]pyrazole core is known to interact with various biological targets, and researchers are actively exploring its potential in targeted therapies. The compound's modular nature allows for the creation of diverse analogs that could be tailored to specific patient populations, a concept that aligns with current trends in precision oncology and other specialized treatment areas.
As the scientific community continues to investigate CAS 2098091-33-7, its role in academic research and industrial applications is expected to expand. The compound represents an excellent example of how heterocyclic chemistry continues to drive innovation in life sciences. With ongoing studies exploring its structure-activity relationships and potential therapeutic applications, methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate stands as a compelling subject for future research endeavors in medicinal chemistry and drug development.
2098091-33-7 (methyl 2-(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)